Cas no 119646-49-0 (3-Pyridinecarboxamide,6-(hydroxymethyl)-)

• Product Name: 3-Pyridinecarboxamide,6-(hydroxymethyl)-
• CAS No: 119646-49-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 137455
• PubChem ID: 45084333
• Update Time: 2025-04-19

3-Pyridinecarboxamide,6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,6-(hydroxymethyl)-
• 3-Pyridinecarboxamide, 6-(hydroxymethyl)
• 3-Pyridinecarboxamide,6-(hydroxymethyl)-(9CI)
• 6-(hydroxymethyl)-3-Pyridinecarboxamide
• 6-(hydroxymethyl)pyridine-3-carboxamide
• 6-Hydroxymethyl-nicotinamide
• SCHEMBL2937228
• MFCD11656601
• SY319363
• AKOS015910991
• DTXSID00665592
• 6-(hydroxymethyl)nicotinamide
• 119646-49-0
• F86765
• WJDRYPLEVGPPCO-UHFFFAOYSA-N

• Inchi： 1S/C7H8N2O2/c8-7(11)5-1-2-6(4-10)9-3-5/h1-3,10H,4H2,(H2,8,11)
• InChI Key： WJDRYPLEVGPPCO-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(N)=O)=CN=1

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• PSA: 77.20000
• LogP: 0.55700